Cas no 921926-82-1 (N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-methoxybenzamide)

N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-methoxybenzamide is a synthetic organic compound featuring a tetrahydroisoquinoline core with sulfonylethyl and methoxybenzamide substituents. Its structural complexity and functional groups make it a valuable intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting neurological and cardiovascular pathways. The dimethoxy and sulfonyl moieties enhance solubility and binding affinity, while the benzamide group contributes to stability and selectivity. This compound is suited for research applications in drug discovery, offering potential as a precursor for pharmacologically active agents. Its well-defined synthetic route ensures reproducibility for laboratory-scale and industrial use.
N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-methoxybenzamide structure
921926-82-1 structure
Product name:N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-methoxybenzamide
CAS No:921926-82-1
MF:C21H26N2O6S
MW:434.505944728851
CID:6318992
PubChem ID:16827052

N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-methoxybenzamide
    • 921926-82-1
    • N-(2-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-4-methoxybenzamide
    • F2282-0348
    • N-[2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]ethyl]-4-methoxybenzamide
    • N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-4-methoxybenzamide
    • AKOS024635999
    • Inchi: 1S/C21H26N2O6S/c1-27-18-6-4-15(5-7-18)21(24)22-9-11-30(25,26)23-10-8-16-12-19(28-2)20(29-3)13-17(16)14-23/h4-7,12-13H,8-11,14H2,1-3H3,(H,22,24)
    • InChI Key: IOYDCWINSYBHQD-UHFFFAOYSA-N
    • SMILES: S(CCNC(C1C=CC(=CC=1)OC)=O)(N1CC2C=C(C(=CC=2CC1)OC)OC)(=O)=O

Computed Properties

  • Exact Mass: 434.15115773g/mol
  • Monoisotopic Mass: 434.15115773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 103Ų

N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-methoxybenzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2282-0348-3mg
N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-4-methoxybenzamide
921926-82-1 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2282-0348-4mg
N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-4-methoxybenzamide
921926-82-1 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2282-0348-1mg
N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-4-methoxybenzamide
921926-82-1 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2282-0348-75mg
N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-4-methoxybenzamide
921926-82-1 90%+
75mg
$208.0 2023-05-16
Life Chemicals
F2282-0348-2mg
N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-4-methoxybenzamide
921926-82-1 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2282-0348-100mg
N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-4-methoxybenzamide
921926-82-1 90%+
100mg
$248.0 2023-05-16
Life Chemicals
F2282-0348-10mg
N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-4-methoxybenzamide
921926-82-1 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2282-0348-30mg
N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-4-methoxybenzamide
921926-82-1 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2282-0348-20mg
N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-4-methoxybenzamide
921926-82-1 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F2282-0348-5mg
N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-4-methoxybenzamide
921926-82-1 90%+
5mg
$69.0 2023-05-16

Additional information on N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-methoxybenzamide

Recent Advances in the Study of N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-methoxybenzamide (CAS: 921926-82-1)

The compound N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-methoxybenzamide (CAS: 921926-82-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. The tetrahydroisoquinoline moiety, coupled with the sulfonylethyl and methoxybenzamide groups, confers a high degree of selectivity and binding affinity to its target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise interactions between this compound and its biological targets.

In vitro and in vivo experiments have demonstrated promising results, with the compound showing efficacy in reducing oxidative stress and modulating key signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-methoxybenzamide exhibited neuroprotective effects in animal models of Parkinson's disease, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

Further investigations into the pharmacokinetics and toxicity profile of this compound are currently underway. Preliminary data indicate favorable bioavailability and a manageable safety profile, although more extensive clinical trials are needed to confirm these findings. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are also under scrutiny, as these factors are critical for its development as a drug candidate.

In conclusion, N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-4-methoxybenzamide represents a promising avenue for future research in chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activity make it a compelling subject for further exploration, particularly in the context of neurodegenerative and inflammatory diseases. Continued efforts to optimize its pharmacological properties and evaluate its clinical potential are expected to yield valuable insights in the coming years.

Recommend Articles

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd